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Compound of Interest
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Cat. No.: B114830

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tridemorph is a systemic fungicide belonging to the morpholine group, developed by BASF in
the 1960s. It has been used to control a variety of fungal diseases in crops, including powdery
mildew in cereals. This technical guide provides an in-depth analysis of the environmental fate
and toxicological profile of Tridemorph, intended to inform researchers, scientists, and
professionals in drug development about its potential environmental and health impacts.

Environmental Fate

The environmental persistence, degradation, and mobility of Tridemorph determine its
distribution and potential for exposure to non-target organisms.

Persistence and Degradation

Tridemorph is considered to be of low to moderate persistence in the environment. Its
degradation is influenced by biotic and abiotic factors.

In Soil:

o Aerobic Degradation: Tridemorph degrades in soil under aerobic conditions. The half-life
(DT50) in laboratory studies ranges from 20 to 50 days, while field studies have reported
DT50 values between 14 and 34 days.[1]
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» Anaerobic Degradation: Information on anaerobic degradation is less available, but it is
expected to be slower than aerobic degradation.

» Biodegradation: Soil microorganisms play a significant role in the degradation of
Tridemorph. Studies have shown that fungi, such as Aspergillus fumigatus, can degrade
Tridemorph, although they may not use it as a sole carbon or nitrogen source.[2] The initial
degradation products identified are tridemorph-N-oxide and 2,6-dimethyl morpholine.[2]

In Water:

o Hydrolysis: Tridemorph is susceptible to hydrolysis. At 20°C and pH 7, the hydrolysis DT50
is approximately 32 days, indicating moderate persistence.[1] Under UV light in aqueous
solutions, about 50% of the compound can be hydrolyzed within 16.5 hours at a
concentration of 20 mg/kg.[3]

e Aqueous Photolysis: Photodegradation in water can be a significant dissipation pathway. The
agueous photolysis DT50 at pH 7 is reported to be 0.7 days, suggesting rapid degradation in
the presence of light.[1]

o Water-Sediment Systems: In water-sediment studies, the DT50 of Tridemorph in the water
phase is approximately 26 days, while the overall system DT50 is around 60 days.[1]

Mobility

The mobility of Tridemorph in soil and its potential to leach into groundwater is a key
environmental consideration.

o Soil Adsorption: Tridemorph's mobility in soil is influenced by its adsorption to soil particles.
While specific Kd or Koc values are not readily available in the provided search results, its
chemical properties suggest a potential for mobility.

o Leaching Potential: Due to its moderate persistence and potential for mobility, there is a
possibility of Tridemorph leaching into groundwater, particularly in soils with low organic
matter content.

Bioaccumulation
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Bioaccumulation is the process by which a chemical concentrates in an organism's tissues over
time. The potential for Tridemorph to bioaccumulate is an important aspect of its
environmental risk assessment.

e Bioconcentration Factor (BCF): An estimated Bioconcentration Factor (BCF) of 741 has been
reported.[1] This value suggests a potential for bioaccumulation in aquatic organisms.

Toxicity Profile

Tridemorph exhibits a range of toxic effects on various organisms. The World Health
Organization has classified it as a Class Il "moderately hazardous" pesticide.[4]

Mammalian Toxicity

» Acute Toxicity: Tridemorph is harmful if swallowed and can cause skin and eye irritation.[4]
The acute oral LD50 in rats is reported to be around 500 mg/kg.[1] The acute dermal LD50 in
rabbits is approximately 1600 mg/kg.[5]

o Reproductive and Developmental Toxicity: Tridemorph has been shown to have teratogenic
effects in rats and mice at high doses.[6][7] The no-effect level for embryotoxic effects was
determined to be 27.5 mg/kg for mice and 20.6 mg/kg for rats.[6]

Aquatic Toxicity
Tridemorph is classified as very toxic to aquatic life with long-lasting effects.[7]

e Fish: The acute 96-hour LC50 for fish has not been specified in the provided search results,
but it is generally considered to be toxic to fish.

o Aquatic Invertebrates: Tridemorph is toxic to aquatic invertebrates. For Daphnia magna, the
48-hour EC50 for immobilization is a key indicator of acute toxicity.

o Algae: The toxicity to algae is typically assessed through growth inhibition tests, with the
EC50 and NOEC values being important endpoints.

Avian Toxicity
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Information on the specific avian toxicity of Tridemorph is limited in the provided search
results. However, as with other pesticides, its potential risk to birds through direct ingestion of
contaminated food or water is a concern. The acute oral LD50 is a critical endpoint for
assessing this risk.[8][9][10]

Effects on Soil Microorganisms

Tridemorph can have adverse effects on soil microbial populations, which are crucial for soll
health and nutrient cycling. Studies have shown that Tridemorph can negatively impact
bacteria, fungi, and actinomycetes in the soil.

Quantitative Data Summary

Table 1: Environmental Fate of Tridemorph

Parameter Value Compartment Conditions Reference

DT50 (Aerobic

] 20 - 50 days Saoll Laboratory [1]
Sail)
DT50 (Aerobic ) )
) 14 - 34 days Saoll Field [1]
Soil)
Hydrolysis DT50 32 days Water pH 7, 20°C [1]
Aqueous
] 0.7 days Water pH 7 [1]
Photolysis DT50
Water-Sediment Water-Sediment
60 days - [1]
DT50 System
) Aquatic
BCF 741 (estimated) ) - [1]
Organisms

Table 2: Toxicity of Tridemorph
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Organism Test Type Endpoint Value Reference
Rat Acute Oral LD50 ~500 mg/kg [1]
Rabbit Acute Dermal LD50 ~1600 mg/kg [5]
NOEL
Mouse Developmental o 27.5 mg/kg [6]
(embryotoxicity)
NOEL
Rat Developmental o 20.6 mg/kg [6]
(embryotoxicity)

Experimental Protocols

The environmental fate and toxicity of Tridemorph are typically evaluated using standardized
test guidelines, such as those developed by the Organisation for Economic Co-operation and
Development (OECD).

Soil Metabolism (based on OECD 307)

o Objective: To determine the rate and route of degradation of Tridemorph in soil under
aerobic and anaerobic conditions.

o Methodology:

o Test System: Soil samples with varying characteristics (e.g., organic carbon content, pH,
texture) are used. For pathway elucidation, radiolabelled (e.g., **C) Tridemorph is often
employed.

o Application: The test substance is applied to the soil samples at a concentration relevant
to its agricultural use.

o Incubation: The treated soil is incubated in the dark under controlled temperature and
moisture conditions for a period typically up to 120 days. For anaerobic studies, the soil is
flooded and purged with an inert gas.

o Sampling and Analysis: At various time intervals, soil samples are extracted and analyzed
using techniques like High-Performance Liquid Chromatography (HPLC) and Mass
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Spectrometry (MS) to quantify the parent compound and identify and quantify its
degradation products. Volatile degradation products and COz are trapped and analyzed.

o Data Analysis: The rate of degradation (DT50 and DT90) is calculated, and a degradation
pathway is proposed.

Aquatic Toxicity Testing (based on OECD 202 & 203)

o Objective: To determine the acute toxicity of Tridemorph to aquatic invertebrates (Daphnia
magna, OECD 202) and fish (e.g., Rainbow Trout, OECD 203).

¢ Methodology (Daphnia sp. Acute Immobilisation Test - OECD 202):
o Test Organisms: Young daphnids (less than 24 hours old) are used.

o Test Design: A static test is conducted where daphnids are exposed to a range of
concentrations of Tridemorph in a suitable medium for 48 hours.

o Observations: The number of immobilized daphnids is recorded at 24 and 48 hours.

o Data Analysis: The EC50 (the concentration that causes immobilization in 50% of the
daphnids) is calculated.

o Methodology (Fish, Acute Toxicity Test - OECD 203):

o Test Organisms: A recommended fish species (e.g., Rainbow Trout, Oncorhynchus
mykiss) is used.

o Test Design: A semi-static or flow-through test is performed where fish are exposed to a
series of Tridemorph concentrations for 96 hours.

o Observations: Mortalities and any sublethal effects are recorded at 24, 48, 72, and 96
hours.

o Data Analysis: The LC50 (the concentration that is lethal to 50% of the fish) is determined.

Signaling Pathways and Mechanisms of Toxicity
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Inhibition of Sterol Biosynthesis

The primary mode of action of Tridemorph as a fungicide is the inhibition of sterol biosynthesis
in fungi. This mechanism also contributes to its toxicity in other organisms. Tridemorph
specifically targets two key enzymes in the sterol biosynthesis pathway:

o A% A’-isomerase: This enzyme is involved in the conversion of sterol precursors.

» Cycloeucalenol-obtusifoliol isomerase (COIl): This enzyme plays a crucial role in the

demethylation of sterol precursors.

Inhibition of these enzymes leads to an accumulation of abnormal sterols and a depletion of
essential sterols like ergosterol in fungi, which disrupts cell membrane integrity and function,
ultimately leading to cell death.[11][12][13]

Click to download full resolution via product page

Inhibition of Sterol Biosynthesis by Tridemorph.

Inhibition of Mitochondrial Respiration

There is evidence to suggest that Tridemorph can also inhibit the mitochondrial respiratory
chain. One study found that it inhibits both the NADH-oxidase and the succinate-cytochrome c
oxydoreductase systems in beef heart mitochondria.[14] The proposed sites of action are
similar to those of rotenone (Complex I) and antimycin A (Complex Ill), suggesting that
Tridemorph can disrupt electron transport and cellular energy production.[14]
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Inhibition of Mitochondrial Respiration by Tridemorph.
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Conclusion

Tridemorph is a fungicide with moderate persistence in the environment. Its degradation is
primarily mediated by microorganisms in soil and through hydrolysis and photolysis in water.
While it has a lower potential for high-level bioaccumulation, its toxicity to a range of non-target
organisms, particularly aquatic life, warrants careful consideration in its environmental risk
assessment. The primary mechanism of its fungicidal action and toxicity is the disruption of
sterol biosynthesis, with evidence also pointing to the inhibition of mitochondrial respiration.
This comprehensive guide provides essential data and insights for researchers and
professionals to understand the environmental and toxicological implications of Tridemorph.
Further research is needed to fill data gaps, particularly concerning its full degradation pathway
and toxicity to a broader range of non-target species under various environmental conditions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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